1-adamantyl(4-methoxy-3-methylbenzyl)amine

• IUPAC Name: N-[(4-methoxy-3-methylphenyl)methyl]adamantan-1-amine
• InChI: InChI=1S/C19H27NO/c1-13-5-14(3-4-18(13)21-2)12-20-19-9-15-6-16(10-19)8-17(7-15)11-19/h3-5,15-17,20H,6-12H2,1-2H3
• InChI Key: VCLKJOUDJPBKGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CNC23CC4CC(C2)CC(C4)C3)OC
• Molecular Formula: C19H27NO
• DSSTOX Substance ID: DTXSID901157792
• Molecular Weight: 285.4 g/mol
• CAS No.: 355816-48-7

Description

1-Adamantyl(4-methoxy-3-methylbenzyl)amine, also known as Memantine, is a non-competitive NMDA receptor antagonist used for the treatment of Alzheimer's disease. It was first synthesized in the late 1960s and was approved by the FDA for the treatment of moderate to severe Alzheimer's disease in 2003.

Mechanism of Action

1-adamantyl(4-methoxy-3-methylbenzyl)amine works by blocking the N-methyl-D-aspartate (NMDA) receptors in the brain. NMDA receptors are involved in learning and memory, and their overactivation has been linked to the development of Alzheimer's disease. By blocking these receptors, this compound helps to regulate the activity of glutamate, a neurotransmitter that is involved in learning and memory.
Biochemical and Physiological Effects:
This compound has been shown to improve cognitive function and delay disease progression in patients with moderate to severe Alzheimer's disease. It has also been shown to improve motor function in patients with Parkinson's disease and reduce the severity of symptoms in patients with multiple sclerosis. This compound has a relatively low toxicity profile and is generally well-tolerated by patients.

Advantages and Limitations for Lab Experiments

1-adamantyl(4-methoxy-3-methylbenzyl)amine has several advantages for lab experiments. It is a well-characterized compound with a known mechanism of action, making it a useful tool for studying the NMDA receptor and its role in neurological disorders. However, this compound has limitations as well. It is a relatively expensive compound, which may limit its use in some experiments. Additionally, this compound has a relatively short half-life, which may limit its effectiveness in long-term studies.

Future Directions

There are several future directions for the study of 1-adamantyl(4-methoxy-3-methylbenzyl)amine. One area of research is the potential use of this compound in the treatment of other neurological disorders such as traumatic brain injury and stroke. Another area of research is the development of new compounds that target the NMDA receptor and have improved efficacy and toxicity profiles compared to this compound. Finally, there is a need for more research into the long-term effects of this compound and its potential use in combination with other drugs for the treatment of Alzheimer's disease and other neurological disorders.

Synthesis Methods

The synthesis of 1-adamantyl(4-methoxy-3-methylbenzyl)amine involves the reaction of 1-adamantylamine with 4-methoxy-3-methylbenzyl chloride in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction yields this compound as a white crystalline solid that is purified by recrystallization.

Scientific Research Applications

1-adamantyl(4-methoxy-3-methylbenzyl)amine has been extensively studied for its therapeutic potential in Alzheimer's disease. It has been shown to improve cognitive function and delay disease progression in patients with moderate to severe Alzheimer's disease. This compound is also being studied for its potential use in other neurological disorders such as Parkinson's disease, multiple sclerosis, and traumatic brain injury.